2-(1-hydroxypentyl)benzoic Acid
Description
2-(1-hydroxypentyl)benzoic Acid is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H16O3 |
|---|---|
Molecular Weight |
208.25 g/mol |
IUPAC Name |
2-(1-hydroxypentyl)benzoic acid |
InChI |
InChI=1S/C12H16O3/c1-2-3-8-11(13)9-6-4-5-7-10(9)12(14)15/h4-7,11,13H,2-3,8H2,1H3,(H,14,15) |
InChI Key |
IEZTYUMJKFZPEW-UHFFFAOYSA-N |
SMILES |
CCCCC(C1=CC=CC=C1C(=O)O)O |
Canonical SMILES |
CCCCC(C1=CC=CC=C1C(=O)O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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